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Compound of Interest

Compound Name: Nona-1,3-dien-5-yne

Cat. No.: B14481926

Physical Properties of Nona-1,3-dien-5-yne: A
Technical Overview

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available physical property data for
the compound nona-1,3-dien-5-yne. Due to the limited availability of experimental data in
public databases and scientific literature, this document outlines standardized methodologies
for the determination of key physical properties, namely boiling point and density. Furthermore,
a plausible synthetic route is presented to aid researchers in the potential preparation of this
compound for further study.

Data Presentation

A comprehensive search of chemical databases and literature has revealed a lack of
experimentally determined data for the boiling point and density of nona-1,3-dien-5-yne. The
following table is provided to structure future experimental findings.

Physical Property Value Conditions
Boiling Point Data not available
Density Data not available
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Experimental Protocols

In the absence of specific reported values, the following established protocols are
recommended for the experimental determination of the boiling point and density of nona-1,3-
dien-5-yne.

Boiling Point Determination by Ebulliometry

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and accurate method for its determination is ebulliometry, which can be
performed using a simple distillation apparatus or a Thiele tube for smaller sample sizes.

Apparatus:

e Round-bottom flask

« Distillation head with a port for a thermometer
e Condenser

e Receiving flask

e Heating mantle or oil bath

e Thermometer (calibrated)

» Boiling chips

Procedure:

A sample of nona-1,3-dien-5-yne is placed in the round-bottom flask along with a few boiling
chips to ensure smooth boiling.

» The distillation apparatus is assembled. The thermometer bulb should be positioned so that
the top of the bulb is level with the bottom of the side arm of the distillation head.

e The sample is gently heated.

» As the liquid boils, the vapor will rise and surround the thermometer bulb.
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e The temperature at which the vapor temperature stabilizes while the liquid is condensing and
dripping into the receiving flask is recorded as the boiling point.

o The atmospheric pressure should be recorded at the time of the measurement, as boiling
point is pressure-dependent.

Density Determination by Pychometry

Density is the mass per unit volume of a substance. A pycnometer, a flask with a specific,
accurately known volume, is commonly used for precise density measurements of liquids.

Apparatus:

Pycnometer (volumetric flask with a ground-glass stopper containing a capillary tube)

Analytical balance (accurate to at least 0.001 g)

Constant temperature water bath

Thermometer

Procedure:

The empty, clean, and dry pycnometer is weighed on an analytical balance.

e The pycnometer is filled with distilled water of a known temperature and weighed to
determine the mass of the water. The precise volume of the pycnometer can be calculated
using the known density of water at that temperature.

e The pycnometer is emptied, dried, and then filled with the sample of nona-1,3-dien-5-yne.

o The filled pycnometer is placed in a constant temperature water bath to ensure the liquid is
at the desired temperature.

e The pycnometer is weighed to determine the mass of the sample.

o The density of the sample is calculated by dividing the mass of the sample by the volume of
the pycnometer.
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Synthetic Pathway Visualization

While a specific synthesis for nona-1,3-dien-5-yne is not readily available in the searched
literature, a plausible and analogous synthetic route can be proposed based on established
organometallic chemistry. A common method for the synthesis of conjugated enynes involves
the reaction of a metal acetylide with an a,B-unsaturated aldehyde, followed by dehydration.
The following diagram illustrates a potential two-step synthesis of nona-1,3-dien-5-yne from 1-
pentyne and crotonaldehyde.

Step 1: Nucleophilic Addition

n-Butyllithium Crotonaldehyde

Nucleophiic Attack Intermediate Alkoxide

Nona-1,3-dien-5-ol

Step 2: Dehydratigon
A/

-H:0
Acid Catalyst (e.g., H2S04) Nona-1,3-dien-5-yne H20

Click to download full resolution via product page
Caption: Proposed two-step synthesis of nona-1,3-dien-5-yne.
 To cite this document: BenchChem. [Physical properties of nona-1,3-dien-5-yne (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b14481926#physical-properties-of-nona-1-3-dien-5-
yne-boiling-point-density]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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